![molecular formula C17H17NO4 B4409370 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide](/img/structure/B4409370.png)
2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide
Overview
Description
2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide, also known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class of compounds. It was first synthesized by Alexander Shulgin in the 1970s and has gained popularity in recent years due to its potent hallucinogenic effects.
Scientific Research Applications
2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It has also been investigated for its effects on the brain and its potential as a tool for studying the neural mechanisms underlying consciousness and perception.
Mechanism of Action
2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide acts primarily as a serotonin receptor agonist, binding to and activating the 5-HT2A receptor subtype. This leads to an increase in serotonin neurotransmission, which is thought to underlie the drug's hallucinogenic effects. This compound also has some affinity for other serotonin receptor subtypes, as well as for dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
The effects of this compound on the body and mind are complex and can vary depending on the dose, route of administration, and individual factors such as age, gender, and health status. Some of the common effects of this compound include altered sensory perception, changes in mood and thought patterns, and physical symptoms such as increased heart rate, blood pressure, and body temperature. At higher doses, this compound can cause intense and potentially dangerous effects such as seizures, respiratory depression, and psychosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide in lab experiments is its potent and selective effects on the serotonin system, which can be useful for studying the role of this neurotransmitter in various physiological and behavioral processes. However, the use of this compound in research is limited by its legal status as a controlled substance in many countries, as well as by the potential risks associated with its use.
Future Directions
There are several areas of future research that could be explored with regard to 2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide. These include investigating its potential as a therapeutic agent for various psychiatric disorders, exploring its effects on different brain regions and neural circuits, and developing new analogs and derivatives with improved safety and efficacy profiles. Additionally, more research is needed to understand the long-term effects of this compound use on the brain and body, as well as its potential for abuse and addiction.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-N-(4-ethylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-2-12-3-5-13(6-4-12)18-17(19)10-20-14-7-8-15-16(9-14)22-11-21-15/h3-9H,2,10-11H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTGVCBNJLLXGLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)COC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49724613 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.